Cas no 38011-55-1 (2-Methylhepta-2,5-dien-4-one)

• Product Name: 2-Methylhepta-2,5-dien-4-one
• CAS No: 38011-55-1
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 2824848
• PubChem ID: 54105339
• Update Time: 2025-04-21

2-Methylhepta-2,5-dien-4-one Chemical and Physical Properties

Names and Identifiers

• DTXSID00709061
• DTXCID90659809
• 2-methyl-2,5-heptadien-4-one
• 38011-55-1
• 2-Methylhepta-2,5-dien-4-one

• Inchi： 1S/C8H12O/c1-4-5-8(9)6-7(2)3/h4-6H,1-3H3
• InChI Key： NDIQNZBBNBMLMR-UHFFFAOYSA-N
• SMILES： O=C(C=CC)/C=C(\C)/C

Computed Properties

• Exact Mass: 124.088815002g/mol
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds